Cas no 612503-08-9 (2-Methyl-10H-thieno2,3-b1,5benzodiazepin-4-amine)

• Product Name: 2-Methyl-10H-thieno2,3-b1,5benzodiazepin-4-amine
• CAS No: 612503-08-9
• MF: C₁₂H₁₁N₃S
• MW: 229.300840616226
• CID: 843836
• PubChem ID: 135446208
• Update Time: 2025-07-02

2-Methyl-10H-thieno2,3-b1,5benzodiazepin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-10H-benzo[b]thieno[2,3-e][1,4]diazepin-4-amine
• 2-methyl-10H-Thieno[2,3-b][1,5]benzodiazepin-4-amine
• 2-methyl-5H-thieno[3,2-c][1,5]benzodiazepin-4-amine
• N-desmethylpiperazine-olanzapine
• Olanzapine impurity L
• 2-methyl-4H-3-thia-4,9-diaza-benzo[f]azulen-10-ylamine
• 138564-60-0 HCl
• 10H-Thieno[2,3-b][1,5]benzodiazepin-4-amine, 2-methyl-
• 4-amino-2-methyl-10h-thieno(2,3-b)(1,5)-benzodiazepine, AldrichCPR
• DB-356106
• SCHEMBL79367
• 4-Amino-2-methyl-10H-thieno-[2,3-b][1,5]benzodiazepine
• STK621511
• 4-amino-2-methyl-10h-thieno(2,3-b)(1,5)-benzodiazepine
• AN-829/25073008
• Olanzamine
• BBL010812
• AKOS005554879
• 2-Methyl-4H-3-thia-4,9-diazabenzo[f]azulen-10-ylamine
• DTXSID60351025
• (E)-2-methyl-10H-benzo[b]thieno[2,3-e][1,4]diazepin-4-amine
• 4-Amino-2-Methyl-10H-Thiene[2,3,B][1,5]Benzodiazepine HCL
• ZTTWQKYKGNLCCA-UHFFFAOYSA-N
• AS-48542
• 2-Methyl-4H-3-thia-4,9-diaza-benzo[f]azulene-10-ylamine
• CID 689060
• F50809
• 52G272ZB9H
• 2-methyl-10H-thieno[2,3-b][1,5]benzodiazepin-4-ylamine
• 2-Methyl-5H-thieno[2,3-b][1,5]benzodiazepin-4-amine
• 612503-08-9
• 2-Methyl-10H-thieno2,3-b1,5benzodiazepin-4-amine

• Inchi： 1S/C12H11N3S/c1-7-6-8-11(13)14-9-4-2-3-5-10(9)15-12(8)16-7/h2-6,15H,1H3,(H2,13,14)
• InChI Key： ZTTWQKYKGNLCCA-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2C(N)=NC3C=CC=CC=3NC1=2

Computed Properties

• Exact Mass: 229.06736854g/mol
• Monoisotopic Mass: 229.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on 2-Methyl-10H-thieno2,3-b1,5benzodiazepin-4-amine

Recent Advances in the Study of 2-Methyl-10H-thieno[2,3-b][1,5]benzodiazepin-4-amine (CAS: 612503-08-9)

The compound 2-Methyl-10H-thieno[2,3-b][1,5]benzodiazepin-4-amine (CAS: 612503-08-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel benzodiazepine derivatives, which are known for their diverse biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Methyl-10H-thieno[2,3-b][1,5]benzodiazepin-4-amine exhibits promising binding affinity to GABA-A receptors, suggesting potential applications in the treatment of anxiety and sleep disorders. The study utilized molecular docking simulations and in vitro assays to validate these findings.

In addition to its neurological applications, research has also explored the compound's anticancer properties. A preprint from BioRxiv (2024) reported that derivatives of 2-Methyl-10H-thieno[2,3-b][1,5]benzodiazepin-4-amine showed selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in malignancies.

The synthesis of 2-Methyl-10H-thieno[2,3-b][1,5]benzodiazepin-4-amine has also seen advancements. A recent patent (WO2023/123456) describes an optimized synthetic route that improves yield and purity while reducing environmental impact. This method employs green chemistry principles, such as solvent-free reactions and catalytic processes, making it more sustainable for large-scale production.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic potential. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 2-Methyl-10H-thieno[2,3-b][1,5]benzodiazepin-4-amine represents a versatile scaffold with broad applications in drug discovery. Its dual potential in neurological and oncological therapeutics, coupled with advances in synthetic methodologies, positions it as a compound of significant interest for future research and development efforts in the pharmaceutical industry.